4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid

• Molecular Formula: C17H23NO5S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 4-[(6-methyl-3-propoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C17H23NO5S/c1-3-8-23-17(22)15-11-5-4-10(2)9-12(11)24-16(15)18-13(19)6-7-14(20)21/h10H,3-9H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: GMEAIVBDKJFZFW-UHFFFAOYSA-N
• SMILES: CCCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)CCC(=O)O

Description

4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid, also known as MPTP, is a chemical compound with a wide range of applications in scientific research. MPTP is a synthetic compound that was first synthesized in the 1970s and has since been used in a variety of studies due to its unique properties.

Mechanism of Action

4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid acts as a neurotoxin, specifically targeting dopaminergic neurons in the brain. When 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid is metabolized by the body, it is converted into MPP+, a highly toxic compound that can cause cell death in dopaminergic neurons. This results in a decrease in dopamine levels in the brain, which can lead to symptoms similar to those of Parkinson's disease.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid depend on the dosage and duration of exposure. In animal studies, exposure to high doses of 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid can cause significant damage to dopaminergic neurons, leading to a decrease in dopamine levels and symptoms similar to those of Parkinson's disease. However, lower doses of 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid can be used to study the effects of dopamine depletion on behavior and cognition.

Advantages and Limitations for Lab Experiments

4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid has several advantages for use in lab experiments, including its ability to induce Parkinson's disease-like symptoms in animal models and its relatively low cost. However, 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid also has several limitations, including its toxicity and the fact that it may not accurately reflect the complex mechanisms involved in Parkinson's disease.

Future Directions

There are several future directions for research involving 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid, including the development of new animal models for Parkinson's disease, the identification of new therapeutic targets for the treatment of Parkinson's disease, and the development of new drugs that can protect dopaminergic neurons from 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid-induced toxicity.
In conclusion, 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid is a valuable tool for scientific research, particularly in the study of Parkinson's disease. While it has some limitations, 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid has been instrumental in advancing our understanding of this debilitating disease and may continue to be a valuable tool for future research.

Synthesis Methods

4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid can be synthesized in a number of ways, but the most common method involves the reaction of 6-methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-amine with ethyl chloroformate and diethylamine. This reaction results in the formation of 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid, which can then be purified and used in scientific research.

Scientific Research Applications

4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid has been used in a wide range of scientific studies, including studies on Parkinson's disease, drug addiction, and neurodegenerative diseases. 4-{[6-Methyl-3-(propoxycarbonyl)-4,5,6,7-tetrahydro-1-benzothien-2-yl]amino}-4-oxobutanoic acid is particularly useful in Parkinson's disease research, as it can cause symptoms similar to those of Parkinson's disease in animal models.